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Compound of Interest

Compound Name: loseric acid
CAS No.: 49755-88-6
Cat. No.: B1634334
Get Quote
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Executive Summary

In the landscape of radiopaque contrast media (RCM), the evolution from ionic monomers to
non-ionic agents represents a pivotal shift in safety and efficacy. This guide objectively
benchmarks loseric Acid (an ionic, triiodinated benzoic acid derivative) against the current
clinical gold standard, lohexol (a non-ionic, low-osmolar monomer).

While loseric Acid demonstrates the classic high-attenuation properties of triiodinated arenes,
our comparative analysis highlights the critical physicochemical divergences—specifically
osmolality and chemotoxicity—that define its positioning in modern drug development. This
guide provides experimental frameworks to validate these performance metrics.

Compound Profiles
The Challenger: loseric Acid[1][2][3][4][5][6]1[7]1[8][9][10]
[11][12]

e Class: lonic Monomer (Ratio 1.5).
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e Chemical Nature: 3-[[[1-(hydroxymethyl)-2-(methylamino)-2-oxoethyllamino]carbonyl]-2,4,6-
triiodo-5-[(methoxyacetyl)amino]benzoic acid.

e Mechanism: Dissociates in solution into a radiopaque anion and a cation (typically Na+ or
Meglumine+).

» Status: Investigational/Legacy lonic Agent.

The Gold Standard: lohexol[1][10]

e Class: Non-lonic Monomer (Ratio 3.0).

o Chemical Nature: N,N'-Bis(2,3-dihydroxypropyl)-5-[N-(2,3-dihydroxypropyl)acetamido]-2,4,6-
triiodoisophthalamide.

e Mechanism: Does not dissociate; exists as a single neutral hydrophilic molecule.

o Status: Global clinical standard for intravascular imaging (CT, Angiography).

Physicochemical Benchmarking

The primary driver of contrast media toxicity is osmolality (hypertonicity relative to blood) and
chemotoxicity (intrinsic molecular toxicity).

Comparative Data Summary
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Mechanistic Pathway Analysis

The following diagram illustrates the divergent physiological cascades triggered by loseric

Acid versus lohexol upon intravascular injection.
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Figure 1: Mechanistic divergence showing the osmotic cascade triggered by ionic dissociation
of loseric Acid.

Experimental Protocols for Benchmarking

To validate the performance of loseric Acid against the gold standard, the following self-
validating protocols are recommended.

Experiment A: In Vitro Cytotoxicity (Renal Proximal
Tubule Cells)
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Objective: Quantify the intrinsic chemotoxicity of loseric Acid on HK-2 cells (human kidney
proximal tubule) relative to lohexol.

Methodology:
e Cell Culture: Seed HK-2 cells in 96-well plates at

cells/well. Culture in DMEM/F12 for 24 hours.

o Treatment: Replace media with solutions containing loseric Acid or lohexol at iodine
concentrations of 50, 100, and 200 mg I/mL.

o Control: Isotonic saline (Negative), 10% DMSO (Positive).
 Incubation: Incubate for 2 hours (mimicking transient renal exposure).

» Washout: Remove contrast media, wash 2x with PBS, and replenish with fresh growth
media.

o Assay: After 24 hours recovery, perform MTT or WST-1 cell viability assay.
o Data Output: Plot % Viability vs. lodine Concentration.

o Expectation: loseric Acid will show a steeper toxicity curve (LD50 ~75 mg I/mL)
compared to lohexol (LD50 >150 mg I/mL).

Experiment B: Viscosity & Osmolality Profiling

Objective: Establish the rheological and thermodynamic profile.
Methodology:

o Preparation: Formulate both agents at 300 mg I/mL and 350 mg I/mL in aqueous
tromethamine/EDTA buffer.

e Osmolality: Use a Vapor Pressure Osmometer (e.g., VAPRO 5600).

o Note: Freezing point depression is inaccurate for high concentrations due to supercooling
artifacts.
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 Viscosity: Use a Cone-and-Plate Rheometer at 37°C. Shear rates: 10 to 100

» Validation: Ensure calibration with standard NaCl solutions (290 mOsm/kg and 1000
mOsm/kQ).

Strategic Evaluation
Why the Industry Shifted?

loseric Acid represents the "First Generation" technology (lonic Monomer). While effective at
attenuating X-rays, the presence of the carboxylate group (

) necessitates a cation counter-ion. This doubles the particle count without adding iodine,
halving the lodine-to-Particle Ratio (1.5:1).

lohexol represents the "Second Generation" (Non-lonic Monomer). By replacing the ionic
carboxyl group with non-ionizing hydrophilic amide side chains, lohexol achieves a 3:1 ratio.

Conclusion for Developers: Unless loseric Acid is being repurposed for a specific oral-
cholecystographic application or a specialized protein-binding assay, lohexol remains the
superior candidate for general intravascular imaging due to its significantly wider safety margin
and lower osmotic load.
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» To cite this document: BenchChem. [Benchmarking loseric Acid: A Technical Performance
Analysis Against lohexol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1634334/docs#benchmarking-ioseric-acid-a-
technical-performance-analysis-against-iohexol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1634334/docs?utm_src=pdf-body#benchmarking-ioseric-acid-a-technical-performance-analysis-against-iohexol
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6266444.htm
https://www.benchchem.com/product/b1634334/docs#benchmarking-ioseric-acid-a-technical-performance-analysis-against-iohexol
https://www.benchchem.com/product/b1634334/docs#benchmarking-ioseric-acid-a-technical-performance-analysis-against-iohexol
https://www.benchchem.com/product/b1634334/docs#benchmarking-ioseric-acid-a-technical-performance-analysis-against-iohexol
https://www.benchchem.com/product/b1634334/docs#benchmarking-ioseric-acid-a-technical-performance-analysis-against-iohexol
https://www.benchchem.com/product/b1634334?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1634334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

